Cas no 2228765-10-2 (O-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethylhydroxylamine)

O-2-(1,2,3,4-Tetrahydronaphthalen-1-yl)ethylhydroxylamine is a specialized organic compound featuring a hydroxylamine group linked to a tetrahydronaphthalene scaffold. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The tetrahydronaphthalene moiety enhances stability and influences stereoelectronic properties, while the hydroxylamine group offers versatile functionalization potential, such as in the synthesis of nitrones or N-oxy derivatives. Its well-defined molecular architecture ensures consistent performance in complex reactions, including cyclizations and rearrangements. Suitable for controlled functional group transformations, this compound is a useful building block in medicinal chemistry and materials science research.
O-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethylhydroxylamine structure
2228765-10-2 structure
Product Name:O-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethylhydroxylamine
CAS No:2228765-10-2
MF:C12H17NO
MW:191.269483327866
CID:5926279
PubChem ID:165615910
Update Time:2025-05-26

O-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethylhydroxylamine
    • 2228765-10-2
    • EN300-1824744
    • O-[2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethyl]hydroxylamine
    • Inchi: 1S/C12H17NO/c13-14-9-8-11-6-3-5-10-4-1-2-7-12(10)11/h1-2,4,7,11H,3,5-6,8-9,13H2
    • InChI Key: ITJGEJSXLMECBV-UHFFFAOYSA-N
    • SMILES: O(CCC1C2C=CC=CC=2CCC1)N

Computed Properties

  • Exact Mass: 191.131014166g/mol
  • Monoisotopic Mass: 191.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 35.2Ų

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Additional information on O-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethylhydroxylamine

Comprehensive Overview of O-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethylhydroxylamine (CAS No. 2228765-10-2)

O-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethylhydroxylamine (CAS No. 2228765-10-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name, belongs to the class of hydroxylamine derivatives, which are known for their versatile applications in medicinal chemistry and drug development. The presence of the tetrahydronaphthalene moiety in its structure makes it particularly interesting for studies targeting central nervous system (CNS) disorders and inflammatory conditions.

In recent years, the scientific community has shown growing interest in O-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethylhydroxylamine due to its potential role as a precursor or intermediate in the synthesis of novel therapeutic agents. Researchers are exploring its utility in designing small-molecule inhibitors and enzyme modulators, which are critical in addressing unmet medical needs. The compound's CAS No. 2228765-10-2 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

One of the key reasons for the compound's popularity is its structural similarity to other bioactive molecules that interact with neurotransmitter receptors. This has led to hypotheses about its potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, its hydroxylamine functional group is a subject of interest for chemists working on redox-active compounds, which are pivotal in understanding oxidative stress mechanisms.

The synthesis of O-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethylhydroxylamine involves multi-step organic reactions, often starting from 1,2,3,4-tetrahydronaphthalene derivatives. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to characterize its purity and confirm its molecular structure. These analytical methods ensure that the compound meets the stringent quality standards required for preclinical and clinical studies.

From an industrial perspective, the demand for CAS No. 2228765-10-2 is driven by its potential use in high-throughput screening (HTS) assays. Pharmaceutical companies are increasingly incorporating such compounds into their drug discovery pipelines to identify new leads for targeted therapies. Its compatibility with automated synthesis platforms further enhances its appeal for large-scale production.

Environmental and safety considerations are also critical when working with O-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethylhydroxylamine. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when handling this compound.

In conclusion, O-2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethylhydroxylamine (CAS No. 2228765-10-2) represents a promising area of research with broad implications for drug discovery and development. Its unique chemical properties and potential therapeutic applications make it a valuable asset for scientists exploring new frontiers in medicinal chemistry. As research progresses, this compound may pave the way for innovative treatments addressing some of the most challenging medical conditions today.

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